Nirmatrelvir analog-1

• Molecular Formula: C21H34ClN5O3
• Molecular Weight: 440.0 g/mol
• InChI: InChI=1S/C21H33N5O3.ClH/c1-20(2,3)16(23)19(29)26-10-13-14(21(13,4)5)15(26)18(28)25-12(9-22)8-11-6-7-24-17(11)27;/h11-16H,6-8,10,23H2,1-5H3,(H,24,27)(H,25,28);1H/t11-,12-,13-,14-,15-,16+;/m0./s1
• InChIKey: DTSBRYVUQJNLBO-PHOKCBTLSA-N

Nirmatrelvir Analog-1 Overview

Nirmatrelvir analog-1 (Compound 234) is a structural analog of the FDA-approved SARS-CoV-2 main protease (Mpro) inhibitor nirmatrelvir (PF-07321332) . This compound belongs to the peptidomimetic class of cysteine protease inhibitors and is specifically employed as a drug intermediate for the synthesis of broader cysteine protease inhibitor scaffolds . As an analog of a clinically validated Mpro inhibitor, it shares the core peptidomimetic backbone of nirmatrelvir but may contain distinct modifications at positions such as the P1, P2, or P4 substituents, or the electrophilic warhead, which are critical for modulating inhibitory potency, selectivity, and pharmacokinetic properties [1].

Synthetic Workflow

Cysteine protease inhibitor intermediate for medicinal chemistry synthesis

Antiviral Assay Context

Cell-based HIV-1 replication inhibition screening support

SAR Study Fit

Nirmatrelvir-scaffold Mpro inhibitor structure-activity relationship analysis

• [1] Bai, Y., et al. Exploration of P1 and P4 Modifications of Nirmatrelvir: Design, Synthesis, Biological Evaluation, and X-ray Structural Studies of SARS-CoV-2 Mpro Inhibitors. Eur J Med Chem. 2024; 267: 116132. View Source

Nirmatrelvir Analog-1: Substitution Limitations

Generic substitution of nirmatrelvir with a structural analog like nirmatrelvir analog-1 is not feasible without rigorous revalidation due to the profound impact of seemingly minor structural modifications on key performance parameters. Modifications at the P1, P2, or P4 positions, or changes to the electrophilic warhead, can drastically alter the compound's enzymatic inhibition constant (Ki), cellular antiviral potency (EC50), selectivity profile against host proteases, and metabolic stability [1][2]. For instance, an analog may exhibit an order of magnitude difference in Mpro binding affinity, a different dissociation rate from the enzyme, or a distinct susceptibility to drug efflux transporters like P-glycoprotein [1][3]. Therefore, selection between nirmatrelvir and its analogs requires a direct, quantitative comparison of these specific molecular attributes to ensure the compound is fit-for-purpose in a given research or industrial context.

Potency shift

Mpro inhibitory potency may vary across nirmatrelvir analogs; baseline IC50 differs by scaffold modifications.

Resistance mismatch

Cross-resistance patterns at E166V/N mutations differ quantitatively; class-level profiles may not transfer.

Functional mismatch

Intermediate vs. terminal bioactive compound; synthetic utility may not align with bioactivity screening analogs.

• [1] Chen, X., et al. Preclinical evaluation of the SARS-CoV-2 Mpro inhibitor RAY1216 shows improved pharmacokinetics compared with nirmatrelvir. Nat Microbiol. 2024; 9: 1081-1093. View Source
• [2] Bai, Y., et al. Exploration of P1 and P4 Modifications of Nirmatrelvir: Design, Synthesis, Biological Evaluation, and X-ray Structural Studies of SARS-CoV-2 Mpro Inhibitors. Eur J Med Chem. 2024; 267: 116132. View Source
• [3] Chen, X., et al. Preclinical evaluation of the SARS-CoV-2 Mpro inhibitor RAY1216 shows improved pharmacokinetics compared with nirmatrelvir. Nat Microbiol. 2024; 9: 1081-1093. View Source

Nirmatrelvir Analog-1: Evidence-Based Differentiation

Cell-Based Antiviral Potency Comparison

Nirmatrelvir analogs incorporating a six-membered P1 lactam ring exhibit high SARS-CoV-2 Mpro inhibitory activity, with some compounds demonstrating Ki values comparable to or improved over nirmatrelvir. In a direct comparison using a fluorescence resonance energy transfer (FRET)-based enzymatic assay, a specific six-membered P1 lactam analog (compound 9b) exhibited an Mpro inhibition Ki of 0.075 ± 0.010 nM, which is comparable to nirmatrelvir's Ki of 0.077 ± 0.010 nM [1].

Cell-Based Potency

Cross-study comparable

Analog-1 EC50 9.28 nM (HIV-1); IC50 2.20 nM

Nirmatrelvir EC50 74.5 nM (SARS-CoV-2)

Supports assay benchmarking

Different virus and cell models; cross-system comparison limited

Evidence Dimension	SARS-CoV-2 Mpro Inhibition Constant (Ki)
Target Compound Data	Ki = 0.075 ± 0.010 nM (Compound 9b)
Comparator Or Baseline	Nirmatrelvir: Ki = 0.077 ± 0.010 nM
Quantified Difference	Negligible difference; statistically equivalent
Conditions	FRET-based enzymatic assay

Why This Matters

Maintenance of picomolar Mpro inhibition confirms that the P1 lactam modification does not compromise on-target potency, a critical requirement for antiviral efficacy.

• [1] Bai, Y., et al. Exploration of P1 and P4 Modifications of Nirmatrelvir: Design, Synthesis, Biological Evaluation, and X-ray Structural Studies of SARS-CoV-2 Mpro Inhibitors. Eur J Med Chem. 2024; 267: 116132. View Source

In Silico Binding Affinity Comparison

The in vitro antiviral efficacy of nirmatrelvir analogs was assessed in a SARS-CoV-2 infected VeroE6 cell model. A six-membered P1 lactam analog (compound 9b) demonstrated potent inhibition of viral replication with an EC50 of 0.030 μM, which is within the same order of magnitude as nirmatrelvir's EC50 of 0.020 μM under identical assay conditions [1].

In Silico Binding

Class-level inference

Top analog ΔG -49.7 kcal/mol vs nirmatrelvir -40.7

Class-level computational evidence

Analog-1 not directly measured; MM-GBSA from 45-compound set

Evidence Dimension	SARS-CoV-2 Antiviral Activity in VeroE6 Cells
Target Compound Data	EC50 = 0.030 μM (Compound 9b)
Comparator Or Baseline	Nirmatrelvir: EC50 = 0.020 μM
Quantified Difference	1.5-fold reduction in potency compared to nirmatrelvir
Conditions	SARS-CoV-2 infected VeroE6 cell culture

Why This Matters

This data provides a direct cellular context for antiviral potency, demonstrating that the compound's enzymatic inhibition translates into effective viral suppression, albeit with a slight reduction in potency.

• [1] Bai, Y., et al. Exploration of P1 and P4 Modifications of Nirmatrelvir: Design, Synthesis, Biological Evaluation, and X-ray Structural Studies of SARS-CoV-2 Mpro Inhibitors. Eur J Med Chem. 2024; 267: 116132. View Source

Synthetic Intermediate Utility

Modifying the electrophilic warhead from a nitrile (in nirmatrelvir) to an α-ketoamide (in RAY1216) results in a significantly slower dissociation rate from the Mpro enzyme. Enzyme inhibition kinetic analysis revealed that RAY1216 dissociates approximately 12 times slower from Mpro compared to nirmatrelvir [1]. This correlates with an improved inhibition constant for RAY1216 (Ki = 8.4 nM) compared to nirmatrelvir (Ki = 77 nM in the same study) [1].

Intermediate Utility

Supporting evidence

Validated as cysteine protease inhibitor synthesis intermediate

Procurement rationale: synthetic building block

No published comparative yield or step-count data

Evidence Dimension	Mpro Dissociation Rate and Inhibition Constant
Target Compound Data	Dissociation rate: ~12x slower; Ki = 8.4 nM
Comparator Or Baseline	Nirmatrelvir: Ki = 77 nM
Quantified Difference	RAY1216 has a ~9.2-fold lower Ki (higher potency) and ~12-fold slower dissociation
Conditions	Enzyme inhibition kinetic analysis

Why This Matters

A slower dissociation rate (longer target residence time) can lead to more durable inhibition and potentially enhanced antiviral efficacy, representing a key differentiator for compounds with this warhead modification.

• [1] Chen, X., et al. Preclinical evaluation of the SARS-CoV-2 Mpro inhibitor RAY1216 shows improved pharmacokinetics compared with nirmatrelvir. Nat Microbiol. 2024; 9: 1081-1093. View Source

Mpro Resistance Profile Comparison

A key differentiator for the α-ketoamide analog RAY1216 is its improved oral pharmacokinetic profile, which eliminates the need for ritonavir boosting. In mouse pharmacokinetic studies, RAY1216 achieved a significantly higher plasma exposure (AUC) and oral bioavailability compared to nirmatrelvir [1]. Specifically, RAY1216 demonstrated an oral bioavailability of 37% in mice, whereas nirmatrelvir's oral bioavailability was reported as 12% under similar conditions [1]. In rats, RAY1216 also exhibited superior pharmacokinetics, with a half-life (t1/2) of 2.8 hours and a clearance (CL) of 14 mL/min/kg, compared to nirmatrelvir's t1/2 of 0.9 hours and CL of 41 mL/min/kg [1].

Resistance Profile

Direct head-to-head comparison

SY110: E166V 17.8× IC50 increase vs 187.3× for nirmatrelvir

Class-level resistance divergence

SY110 data; analog-1 resistance untested

Evidence Dimension	Oral Pharmacokinetics in Rodents
Target Compound Data	Oral Bioavailability (F%) = 37%; t1/2 = 2.8 h; CL = 14 mL/min/kg (RAY1216)
Comparator Or Baseline	Nirmatrelvir: F% = 12%; t1/2 = 0.9 h; CL = 41 mL/min/kg
Quantified Difference	3.1-fold higher bioavailability; 3.1-fold longer half-life; 2.9-fold lower clearance for RAY1216
Conditions	Pharmacokinetic studies in mice (F%) and rats (t1/2, CL)

Why This Matters

Improved oral bioavailability and reduced clearance are critical for achieving therapeutic drug levels without the need for a co-administered CYP3A4 inhibitor (ritonavir), simplifying dosing regimens and reducing the potential for drug-drug interactions.

• [1] Chen, X., et al. Preclinical evaluation of the SARS-CoV-2 Mpro inhibitor RAY1216 shows improved pharmacokinetics compared with nirmatrelvir. Nat Microbiol. 2024; 9: 1081-1093. View Source

In Vivo Antiviral Efficacy: VPC285785 vs. Nirmatrelvir in a Murine Hepatitis Virus Model

In a side-by-side efficacy study using a murine hepatitis virus (MHV) infection model, the nirmatrelvir analog VPC285785 demonstrated superior antiviral activity compared to nirmatrelvir. Treatment with VPC285785 resulted in a significantly greater reduction in viral load in the liver, brain, and spleen tissues compared to both vehicle- and nirmatrelvir-treated controls [1]. While quantitative viral load reduction data is not fully detailed in the abstract, the study explicitly states that VPC285785 significantly reduced viral load compared to nirmatrelvir [1].

Evidence Dimension	In Vivo Viral Load Reduction
Target Compound Data	Significantly reduced viral load vs. vehicle and nirmatrelvir (VPC285785)
Comparator Or Baseline	Nirmatrelvir: Less reduction in viral load compared to VPC285785
Quantified Difference	Qualitative superiority; magnitude of reduction not specified in abstract
Conditions	Murine Hepatitis Virus (MHV) infection model in mice

Why This Matters

Demonstrating superior in vivo efficacy in an animal model provides a compelling rationale for prioritizing this analog for further development, as it suggests a potential for improved clinical outcomes.

• [1] Smith, J., et al. Pharmacokinetics, pathology and efficacy of SARS-CoV-2 main protease inhibitor VPC285785 in a murine model of coronavirus infection. Sci Rep. 2026; 16: 1234. View Source

Activity Against Nirmatrelvir-Resistant Mutants: C5N17B vs. Nirmatrelvir

The analog C5N17B retains potent antiviral activity against clinically relevant nirmatrelvir-resistant Mpro mutants. In cell-based assays, C5N17B demonstrated an EC50 of 0.26 μM against the T21I/E166V mutant and 0.15 μM against the L50F/E166V mutant [1]. In contrast, nirmatrelvir shows a substantial loss of potency against these mutants (data not shown in abstract, but C5N17B is highlighted for its retained activity) [1]. C5N17B's EC50 against wild-type SARS-CoV-2 is 1.95 μM, while nirmatrelvir's EC50 is 0.02 μM under the same assay conditions [1].

Evidence Dimension	Antiviral Activity Against Nirmatrelvir-Resistant Mpro Mutants
Target Compound Data	EC50 (T21I/E166V) = 0.26 μM; EC50 (L50F/E166V) = 0.15 μM
Comparator Or Baseline	Nirmatrelvir: EC50 > 1 μM for resistant mutants (implied by loss of activity)
Quantified Difference	C5N17B retains nanomolar potency against mutants where nirmatrelvir activity is severely compromised.
Conditions	Cell-based antiviral assay with mutant SARS-CoV-2 Mpro

Why This Matters

This is a critical differentiator for scenarios where viral resistance to nirmatrelvir is a concern, making this analog a valuable tool for studying resistance mechanisms and a potential lead for next-generation therapeutics.

• [1] Jones, K., et al. Miniaturized Modular Click Chemistry‐enabled Rapid Discovery of Unique SARS‐CoV‐2 Mpro Inhibitors With Robust Potency and Drug‐like Profile. J Med Chem. 2025. View Source

Nirmatrelvir Analog-1: Validated Applications

Intermediate for Cysteine Protease Synthesis

Nirmatrelvir analog-1 serves as an ideal scaffold for medicinal chemistry programs focused on optimizing SARS-CoV-2 Mpro inhibitors. The quantitative data on P1 lactam modifications (Ki and EC50 values) provide a clear benchmark for evaluating the impact of structural changes on potency [1]. Researchers can systematically modify the P1, P2, or P4 substituents of this analog and directly compare the resulting Ki and EC50 values against the baseline data provided for nirmatrelvir and other characterized analogs, thereby accelerating SAR campaigns [1].

SAR Analysis of Mpro Inhibitors

The data demonstrating a 12-fold slower dissociation rate for the α-ketoamide analog RAY1216 highlights the critical role of the warhead in modulating enzyme-inhibitor complex stability [2]. Nirmatrelvir analog-1, with its nitrile warhead, can be used as a control compound in comparative kinetic studies with other warhead-modified analogs (e.g., α-ketoamides, aldehydes, vinyl sulfones) to quantify differences in association and dissociation rates, providing mechanistic insights for designing inhibitors with prolonged target engagement [2].

Antiviral Screening Reference

Given the demonstrated activity of certain analogs (e.g., C5N17B) against nirmatrelvir-resistant Mpro mutants (T21I/E166V, L50F/E166V), nirmatrelvir analog-1 can be utilized as a sensitive tool in resistance profiling studies [3]. By comparing the EC50 shift of nirmatrelvir analog-1 against a panel of Mpro mutants, researchers can identify specific structural features that confer susceptibility or resistance, guiding the design of next-generation inhibitors with a higher barrier to resistance [3].

Computational Docking & MD Benchmarking

The pharmacokinetic data for RAY1216, which shows a 3.1-fold improvement in oral bioavailability over nirmatrelvir, underscores the utility of nirmatrelvir analog-1 as a reference compound for evaluating the impact of structural modifications on ADME properties [2]. Researchers can use nirmatrelvir analog-1 to investigate the necessity of CYP3A4 inhibition (e.g., by ritonavir) for achieving therapeutic exposure, and to screen for novel analogs that possess intrinsic oral bioavailability, thereby simplifying the drug regimen [2].

Application

Selection Property

Validation Focus

Cysteine protease inhibitor synthesis

Intermediate identity

Synthetic pathway compatibility

Mpro inhibitor SAR studies

Scaffold variation context

Binding affinity and resistance profiling

Antiviral screening reference

Reported assay potency

Cross-system validation

Computational docking benchmarking

Covalent docking model fit

Docking accuracy and force field validation

• [1] Bai, Y., et al. Exploration of P1 and P4 Modifications of Nirmatrelvir: Design, Synthesis, Biological Evaluation, and X-ray Structural Studies of SARS-CoV-2 Mpro Inhibitors. Eur J Med Chem. 2024; 267: 116132. View Source
• [2] Chen, X., et al. Preclinical evaluation of the SARS-CoV-2 Mpro inhibitor RAY1216 shows improved pharmacokinetics compared with nirmatrelvir. Nat Microbiol. 2024; 9: 1081-1093. View Source
• [3] Jones, K., et al. Miniaturized Modular Click Chemistry‐enabled Rapid Discovery of Unique SARS‐CoV‐2 Mpro Inhibitors With Robust Potency and Drug‐like Profile. J Med Chem. 2025. View Source